Cas no 1452577-23-9 (N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide)

• Product Name: N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide
• CAS No: 1452577-23-9
• MF: C₁₁H₁₀ClF₃N₄O
• MW: 306.671511173248
• MDL: MFCD22375447
• CID: 4600636
• Update Time: 2025-05-22

N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide
• N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide

• MDL： MFCD22375447
• Inchi： 1S/C11H10ClF3N4O/c1-16-6-9(20)17-2-3-18-10-8(12)4-7(5-19-10)11(13,14)15/h4-5H,2-3,6H2,(H,17,20)(H,18,19)
• InChI Key： NOBWAOZMYIULOW-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(NCCNC(=O)C[N+]#[C-])C(Cl)=C1)(F)(F)F

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide

Exploring the Chemistry and Applications of N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide (CAS No. 1452577-23-9)

The compound N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide (CAS No. 1452577-23-9) has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro and trifluoromethyl groups, as well as an isocyanoacetamide side chain, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and crop protection agents, aligning with current trends in precision agriculture and targeted drug discovery.

One of the most searched topics related to this compound is its role in structure-activity relationship (SAR) studies. The presence of the trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical for optimizing drug-like properties. Meanwhile, the isocyanoacetamide moiety offers a reactive handle for further derivatization, enabling the creation of diverse chemical libraries. This aligns with the growing demand for fragment-based drug design and high-throughput screening methodologies, which are frequently discussed in AI-driven drug development forums.

From an industrial perspective, CAS No. 1452577-23-9 is often explored for its scalability in green chemistry applications. With increasing regulatory pressure on sustainable synthesis, researchers are investigating catalytic methods to incorporate this compound into eco-friendly reaction pathways. Recent publications highlight its utility in multicomponent reactions, a hot topic in click chemistry and bioorthogonal labeling techniques. These applications resonate with the broader scientific community's focus on reducing synthetic waste and improving atom economy.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation-based therapeutics. The pyridine-2-ylamino segment of the molecule can serve as a linker to connect E3 ligase binders with target protein ligands, a strategy frequently searched in cancer research databases. This application taps into the booming field of targeted protein degradation, which has seen exponential growth in patent filings and preclinical studies over the past five years.

Analytical characterization of N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide presents unique challenges due to the reactivity of the isocyano group. Advanced techniques like LC-MS hyphenation and NMR spectroscopy are often required for quality control, topics that rank highly in analytical chemistry search queries. The compound's stability under various pH conditions is also a frequent subject of formulation science discussions, particularly for researchers working on oral bioavailability enhancement.

In material science applications, the electron-withdrawing trifluoromethyl group makes this compound interesting for designing organic electronic materials. There's growing literature on its derivatives as potential n-type semiconductors or photovoltaic additives, connecting to trending searches about flexible electronics and perovskite solar cells. The compound's ability to influence charge transport properties while maintaining thermal stability makes it valuable for optoelectronic device research.

The patent landscape surrounding CAS 1452577-23-9 reveals its importance in intellectual property strategies for pharmaceutical and agrochemical companies. Recent filings demonstrate its incorporation into novel herbicide resistance solutions and kinase inhibitor scaffolds, addressing two of the most pressing challenges in modern crop science and oncology drug development. These applications directly respond to frequent search queries about next-generation pesticides and personalized medicine approaches.

From a regulatory standpoint, the environmental fate of trifluoromethyl-containing compounds like this one is a subject of active research. Studies investigating its biodegradation pathways and ecotoxicological profile are increasingly common in environmental chemistry literature, mirroring public concerns about PFAS alternatives and green chemistry metrics. This aligns with the scientific community's emphasis on benign-by-design principles and life cycle assessment methodologies.

In conclusion, N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-2-isocyanoacetamide represents a multifaceted chemical entity with applications spanning from pharmaceutical lead optimization to advanced material engineering. Its continued study addresses several cutting-edge scientific questions while offering practical solutions to industry challenges, making it a compound of enduring relevance in both academic and industrial research settings.